1-ethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylic acid

• IUPAC Name: 1-ethyl-2,4-dioxopyrido[2,3-d]pyrimidine-6-carboxylic acid
• InChI: InChI=1S/C10H9N3O4/c1-2-13-7-6(8(14)12-10(13)17)3-5(4-11-7)9(15)16/h3-4H,2H2,1H3,(H,15,16)(H,12,14,17)
• InChI Key: TZNKQRKDUNDNFN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=N2)C(=O)O)C(=O)NC1=O
• Molecular Formula: C10H9N3O4
• DSSTOX Substance ID: DTXSID401138943
• Molecular Weight: 235.20 g/mol
• CAS No.: 929975-80-4

Description

“1-ethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylic acid” is a chemical compound with the molecular formula C10H9N3O4. It has an average mass of 235.196 Da and a monoisotopic mass of 235.059311 Da.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H9N3O4/c1-2-7-8(12-5-9(14)11-10(15)13(7)6-3-4-12)16/h3-4H,2H2,1H3,(H,11,14,15). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model for further analysis.

Physical and Chemical Properties Analysis

The compound is a powder at room temperature. More detailed physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the current resources.

Scientific Research Applications

Synthesis and Biological Activity Enhancement

A key area of research involving 1-ethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylic acid focuses on its role as a precursor in synthesizing pyrimido[4,5-b]quinolines and thiopyrimido[4,5-b]quinolines. These compounds, starting from barbituric acids and anthranilic acid, exhibit enhanced biological activity due to the incorporation of fused heterocycles into the pyrimidine nucleus, making them significant for therapeutic applications (Nandha kumar et al., 2001).

Chemical Variability and Properties

Research on compounds structurally related to this compound, like 2,6-bis-(benzimidazol-2-yl)-pyridine and its complexes, reveals a fascinating variability in their chemistry and properties. These studies highlight the compounds' versatile synthetic routes, spectroscopic properties, magnetic properties, and biological and electrochemical activities, suggesting potential for further exploration in creating analogs with unknown but promising applications (Boča et al., 2011).

Hybrid Catalysts in Synthesis

The synthesis of pyrano[2,3-d]pyrimidine scaffolds, closely related to this compound, utilizes hybrid catalysts to develop lead molecules for medicinal and pharmaceutical industries. This research emphasizes the role of organocatalysts, metal catalysts, and nanocatalysts in creating bioavailable compounds with broad applicability, showcasing the potential of pyrimidine derivatives in drug development (Parmar et al., 2023).

Anti-inflammatory Applications

Pyrimidine derivatives, including those structurally similar to this compound, have been identified for their potent anti-inflammatory effects. These compounds inhibit the expression and activities of key inflammatory mediators, suggesting their potential as novel anti-inflammatory agents with minimized toxicity (Rashid et al., 2021).

Ectoine Biosynthesis in Halotolerant Methanotrophs

The study of ectoine biosynthesis in halotolerant methanotrophs highlights the significance of pyrimidine derivatives in environmental and medical research. Ectoine, structurally related to pyrimidine compounds, stabilizes biomolecules and cells against osmotic stress, underscoring the importance of understanding the genetic and enzymatic aspects of its biosynthesis for potential applications in scientific work, cosmetics, and medicine (Reshetnikov et al., 2011).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection.